Cas no 87039-70-1 (Benzoyl chloride, 4-[(diethylamino)carbonyl]-)

Benzoyl chloride, 4-[(diethylamino)carbonyl]- structure
87039-70-1 structure
Product Name:Benzoyl chloride, 4-[(diethylamino)carbonyl]-
CAS No:87039-70-1
MF:C12H14ClNO2
MW:239.698062419891
CID:659680
PubChem ID:13172922
Update Time:2025-04-19

Benzoyl chloride, 4-[(diethylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 4-[(diethylamino)carbonyl]-
    • 4-(diethylcarbamoyl)benzoyl chloride
    • DTXSID20524652
    • 87039-70-1
    • Inchi: 1S/C12H14ClNO2/c1-3-14(4-2)12(16)10-7-5-9(6-8-10)11(13)15/h5-8H,3-4H2,1-2H3
    • InChI Key: JLMYOIVJDHYQGR-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)C(N(CC)CC)=O)=O

Computed Properties

  • Exact Mass: 239.0713064g/mol
  • Monoisotopic Mass: 239.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.4Ų
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